Cas no 2228594-85-0 (tert-butyl N-4-fluoro-3-(morpholin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(morpholin-3-yl)phenylcarbamate
• CAS No: 2228594-85-0
• MF: C₁₅H₂₁FN₂O₃
• MW: 296.337247610092
• CID: 5985769
• PubChem ID: 165964953
• Update Time: 2025-10-31

tert-butyl N-4-fluoro-3-(morpholin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-3-(morpholin-3-yl)phenylcarbamate
• 2228594-85-0
• EN300-1883204
• tert-butyl N-[4-fluoro-3-(morpholin-3-yl)phenyl]carbamate

• Inchi： 1S/C15H21FN2O3/c1-15(2,3)21-14(19)18-10-4-5-12(16)11(8-10)13-9-20-7-6-17-13/h4-5,8,13,17H,6-7,9H2,1-3H3,(H,18,19)
• InChI Key： VTJIWERBBAUVNH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1COCCN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.15362070g/mol
• Monoisotopic Mass: 296.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-4-fluoro-3-(morpholin-3-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-fluoro-3-(morpholin-3-yl)phenylcarbamate (CAS No. 2228594-85-0)

The compound tert-butyl N-4-fluoro-3-(morpholin-3-yl)phenylcarbamate (CAS No. 2228594-85-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique structural features, including a fluoro substituent and a morpholin-3-yl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its ability to modulate pharmacokinetic properties.

In recent years, the demand for fluorinated compounds like tert-butyl N-4-fluoro-3-(morpholin-3-yl)phenylcarbamate has surged due to their enhanced metabolic stability and bioavailability. These properties make them invaluable in the design of next-generation therapeutics, especially in oncology and neurology. The incorporation of a morpholine ring further enhances the compound's solubility and binding affinity, addressing common challenges in drug formulation. As a result, this molecule is frequently discussed in forums and publications focused on medicinal chemistry and drug optimization.

From a synthetic perspective, CAS No. 2228594-85-0 exemplifies the growing trend toward tailor-made intermediates that streamline complex synthesis pathways. Its tert-butyl carbamate group serves as a protective moiety, enabling selective reactions in multi-step processes. This aligns with the broader industry shift toward green chemistry and atom economy, as researchers seek to minimize waste and improve efficiency. Laboratories worldwide are exploring its utility in high-throughput screening and combinatorial chemistry, where precision and reproducibility are paramount.

The compound's relevance extends to academic research, where it is often cited in studies investigating structure-activity relationships (SAR). Its 4-fluoro-3-(morpholin-3-yl)phenyl scaffold is a recurring motif in ligands targeting G-protein-coupled receptors (GPCRs) and kinases. Such applications are frequently queried in scientific databases and AI-driven literature searches, reflecting the compound's interdisciplinary appeal. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in precision medicine.

Quality control and analytical characterization of tert-butyl N-4-fluoro-3-(morpholin-3-yl)phenylcarbamate are critical for ensuring its suitability in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are frequently searched by professionals seeking best practices in compound validation, underscoring the need for reliable data in peer-reviewed studies. Furthermore, the compound's storage conditions and handling protocols are common queries, highlighting the practical considerations in laboratory settings.

In summary, tert-butyl N-4-fluoro-3-(morpholin-3-yl)phenylcarbamate (CAS No. 2228594-85-0) represents a convergence of innovation in organic synthesis and pharmaceutical applications. Its multifaceted role in drug design, coupled with its alignment with sustainable chemistry principles, positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is poised to remain a focal point in discussions about cutting-edge research and therapeutic breakthroughs.